N-(2-(4-cyclopropyl-3-(4-fluorophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)pivalamide

• IUPAC Name: N-[2-[4-cyclopropyl-3-(4-fluorophenyl)-5-oxo-1,2,4-triazol-1-yl]ethyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C18H23FN4O2/c1-18(2,3)16(24)20-10-11-22-17(25)23(14-8-9-14)15(21-22)12-4-6-13(19)7-5-12/h4-7,14H,8-11H2,1-3H3,(H,20,24)
• InChI Key: JSMLDLZZTSDVSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCCN1C(=O)N(C(=N1)C2=CC=C(C=C2)F)C3CC3
• Molecular Formula: C18H23FN4O2
• Molecular Weight: 346.4 g/mol

Description

N-(2-(4-cyclopropyl-3-(4-fluorophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)pivalamide is a useful research compound. Its molecular formula is C18H23FN4O2 and its molecular weight is 346.406. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Motifs

Cyclopropanation and C-H Activation

Research has demonstrated methodologies for the synthesis of cyclopropanes, which are significant structural motifs in numerous bioactive molecules. One study illustrated the direct synthesis of cyclopropanes from gem-dialkyl groups through double C-H activation, utilizing aryl bromide or triflate precursors and a 1,4-Pd shift mechanism. The use of pivalate as a base was crucial to direct the mechanistic pathway towards the cyclopropane product, indicating the importance of base choice in influencing reaction pathways and outcomes. This method showcases a broad scope for generating diverse arylcyclopropanes, including valuable bicyclo[3.1.0] systems, and has been applied to the concise synthesis of lemborexant, a recently approved anti-insomnia drug (Clemenceau et al., 2020).

Research Chemical Synthesis and Characterization

Identification and Differentiation of Isomers

A study focused on the identification of a research chemical, highlighting the challenges in accurately identifying and characterizing novel compounds. The research emphasized the importance of analytical characterization, including chromatographic, spectroscopic, and mass spectrometric platforms, in distinguishing between regioisomers and accurately determining compound structures. This underscores the complexity and necessity of thorough analytical techniques in the field of chemical research, especially when dealing with compounds that may have closely related isomers with significantly different biological activities (McLaughlin et al., 2016).

Mechanism of Action

Mode of Action

It’s worth noting that compounds with similar structures often interact with their targets through a variety of mechanisms, including binding to specific receptors, inhibiting enzymes, or modulating signal transduction pathways .

Biochemical Pathways

The compound’s interaction with its targets can potentially influence various biochemical pathways, leading to downstream effects .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

These effects are typically determined by the compound’s interaction with its targets and the subsequent changes in cellular functions .